Cas no 1820706-26-0 (1-(4-Fluorobenzyl)-1H-pyrazol-4-amine dihydrochloride)

• Product Name: 1-(4-Fluorobenzyl)-1H-pyrazol-4-amine dihydrochloride
• CAS No: 1820706-26-0
• MF: C₁₀H₁₂Cl₂FN₃
• MW: 264.126783370972
• CID: 4708405
• Update Time: 2025-10-09

1-(4-Fluorobenzyl)-1H-pyrazol-4-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-Fluorobenzyl)-1H-pyrazol-4-amine dihydrochloride

• Inchi： 1S/C10H10FN3.2ClH/c11-9-3-1-8(2-4-9)6-14-7-10(12)5-13-14;;/h1-5,7H,6,12H2;2*1H
• InChI Key： PVIQWHGHROPKBN-UHFFFAOYSA-N
• SMILES： Cl.Cl.FC1C=CC(=CC=1)CN1C=C(C=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 180
• Topological Polar Surface Area: 43.8

Additional information on 1-(4-Fluorobenzyl)-1H-pyrazol-4-amine dihydrochloride

Professional Introduction to 1-(4-Fluorobenzyl)-1H-pyrazol-4-amine dihydrochloride (CAS No. 1820706-26-0)

1-(4-Fluorobenzyl)-1H-pyrazol-4-amine dihydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1820706-26-0, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This heterocyclic amine derivative has garnered considerable attention due to its structural uniqueness and potential biological activities. The presence of a fluorobenzyl moiety and an amine group at the pyrazole core imparts distinct electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The pyrazole scaffold is a privileged structure in medicinal chemistry, known for its versatility in modulating various biological targets. The introduction of a fluorine atom at the para position of the benzyl group enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design. Furthermore, the secondary amine at the 4-position of the pyrazole ring provides a site for further functionalization, enabling the synthesis of more complex derivatives with tailored pharmacological profiles.

Recent advancements in computational chemistry and high-throughput screening have highlighted the potential of 1-(4-Fluorobenzyl)-1H-pyrazol-4-amine dihydrochloride as a lead compound for therapeutic intervention. Studies suggest that this compound exhibits inhibitory activity against several enzymes and receptors implicated in inflammatory and infectious diseases. The fluorobenzyl group, in particular, has been shown to enhance binding affinity through π-stacking interactions and electronic modulation, while the pyrazole ring contributes to favorable pharmacokinetic properties.

In the context of oncology research, derivatives of pyrazole have demonstrated promising results in preclinical models. The structural motif of 1-(4-Fluorobenzyl)-1H-pyrazol-4-amine dihydrochloride shares similarities with known kinase inhibitors, which are pivotal in targeted cancer therapies. The fluorine atom at position 4 enhances the compound's ability to interact with ATP-binding pockets in enzymes such as tyrosine kinases, potentially leading to the development of novel antitumor agents.

The dihydrochloride salt form of this compound improves its solubility and stability, facilitating its use in both in vitro and in vivo studies. This makes it an attractive candidate for pharmacokinetic profiling and mechanism-of-action investigations. Researchers have leveraged this compound to explore novel therapeutic strategies for neurological disorders as well. The ability of pyrazole derivatives to cross the blood-brain barrier has opened avenues for treating neurodegenerative diseases, where precise modulation of neurotransmitter systems is crucial.

From a synthetic chemistry perspective, 1-(4-Fluorobenzyl)-1H-pyrazol-4-amine dihydrochloride serves as a versatile intermediate for constructing more complex molecules. The presence of both an amine and a benzyl group allows for diverse chemical transformations, including coupling reactions with carboxylic acids or heterocycles via amide or urea linkages. This flexibility has enabled chemists to generate libraries of analogs for structure-activity relationship (SAR) studies.

The incorporation of a fluorine atom into pharmaceutical candidates has been well-documented for its impact on drug efficacy and safety. In this context, 1-(4-Fluorobenzyl)-1H-pyrazol-4-amine dihydrochloride exemplifies how strategic fluorination can enhance molecular properties without compromising biocompatibility. Recent publications highlight its role in developing next-generation antibiotics, where resistance mechanisms often involve modifications in bacterial enzymes targeted by small molecules.

Moreover, the compound's potential as an immunomodulator has not gone unnoticed. Pyrazole derivatives have been explored for their ability to modulate immune responses by interacting with cytokine pathways or immune cell receptors. The unique structural features of 1-(4-Fluorobenzyl)-1H-pyrazol-4-amine dihydrochloride, particularly the combination of a fluorobenzyl group and an amine moiety, make it a promising candidate for designing immunotherapeutic agents.

In summary, 1-(4-Fluorobenzyl)-1H-pyrazol-4-amine dihydrochloride (CAS No. 1820706-26-0) represents a significant advancement in pharmaceutical research due to its structural complexity and multifaceted biological activities. Its potential applications span across oncology, neurology, infectious diseases, and immunomodulation, underscoring its importance as a lead compound for future drug development efforts. As research continues to uncover new therapeutic targets and mechanisms, compounds like this will play an increasingly critical role in addressing unmet medical needs.